Cas no 2228699-28-1 (2-bromo-4-(3,3,3-trifluoro-2-hydroxypropyl)phenol)
2-Bromo-4-(3,3,3-trifluoro-2-hydroxypropyl)phenol is a halogenated phenolic compound featuring a trifluoromethyl and hydroxyl group on its propyl side chain. This structure imparts unique reactivity and physicochemical properties, making it valuable as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of bromine enhances electrophilic substitution potential, while the trifluoromethyl group contributes to increased lipophilicity and metabolic stability. The hydroxyl group offers a site for further functionalization, enabling diverse derivatization pathways. Its well-defined molecular architecture ensures consistent performance in cross-coupling reactions and other transformations, supporting the development of fluorinated bioactive molecules. Suitable for controlled environments, it requires handling under inert conditions due to its sensitivity.
2228699-28-1 structure
Product Name:2-bromo-4-(3,3,3-trifluoro-2-hydroxypropyl)phenol
CAS No:2228699-28-1
MF:C9H8BrF3O2
MW:285.057832717896
CID:5850089
PubChem ID:165882727
Update Time:2025-06-07
2-bromo-4-(3,3,3-trifluoro-2-hydroxypropyl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-4-(3,3,3-trifluoro-2-hydroxypropyl)phenol
- EN300-1950645
- 2228699-28-1
-
- Inchi： 1S/C9H8BrF3O2/c10-6-3-5(1-2-7(6)14)4-8(15)9(11,12)13/h1-3,8,14-15H,4H2
- InChI Key： VGCWCQMXDJRJIY-UHFFFAOYSA-N
- SMILES： BrC1=C(C=CC(=C1)CC(C(F)(F)F)O)O
Computed Properties
- Exact Mass: 283.96598g/mol
- Monoisotopic Mass: 283.96598g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 40.5Ų
2-bromo-4-(3,3,3-trifluoro-2-hydroxypropyl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1950645-0.05g |
2-bromo-4-(3,3,3-trifluoro-2-hydroxypropyl)phenol |
2228699-28-1 | 0.05g |
$732.0 | 2023-09-17 | ||
| Enamine | EN300-1950645-0.1g |
2-bromo-4-(3,3,3-trifluoro-2-hydroxypropyl)phenol |
2228699-28-1 | 0.1g |
$767.0 | 2023-09-17 | ||
| Enamine | EN300-1950645-0.25g |
2-bromo-4-(3,3,3-trifluoro-2-hydroxypropyl)phenol |
2228699-28-1 | 0.25g |
$801.0 | 2023-09-17 | ||
| Enamine | EN300-1950645-0.5g |
2-bromo-4-(3,3,3-trifluoro-2-hydroxypropyl)phenol |
2228699-28-1 | 0.5g |
$836.0 | 2023-09-17 | ||
| Enamine | EN300-1950645-1.0g |
2-bromo-4-(3,3,3-trifluoro-2-hydroxypropyl)phenol |
2228699-28-1 | 1g |
$871.0 | 2023-05-26 | ||
| Enamine | EN300-1950645-2.5g |
2-bromo-4-(3,3,3-trifluoro-2-hydroxypropyl)phenol |
2228699-28-1 | 2.5g |
$1707.0 | 2023-09-17 | ||
| Enamine | EN300-1950645-5.0g |
2-bromo-4-(3,3,3-trifluoro-2-hydroxypropyl)phenol |
2228699-28-1 | 5g |
$2525.0 | 2023-05-26 | ||
| Enamine | EN300-1950645-10.0g |
2-bromo-4-(3,3,3-trifluoro-2-hydroxypropyl)phenol |
2228699-28-1 | 10g |
$3746.0 | 2023-05-26 | ||
| Enamine | EN300-1950645-1g |
2-bromo-4-(3,3,3-trifluoro-2-hydroxypropyl)phenol |
2228699-28-1 | 1g |
$871.0 | 2023-09-17 | ||
| Enamine | EN300-1950645-5g |
2-bromo-4-(3,3,3-trifluoro-2-hydroxypropyl)phenol |
2228699-28-1 | 5g |
$2525.0 | 2023-09-17 |
2-bromo-4-(3,3,3-trifluoro-2-hydroxypropyl)phenol Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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